Cas no 2361704-83-6 (N-({6-[2-(trifluoromethyl)phenoxy]pyridin-3-yl}methyl)oxirane-2-carboxamide)

• Product Name: N-({6-[2-(trifluoromethyl)phenoxy]pyridin-3-yl}methyl)oxirane-2-carboxamide
• CAS No: 2361704-83-6
• MF: C₁₆H₁₃F₃N₂O₃
• MW: 338.281234502792
• CID: 6499868
• PubChem ID: 139016503
• Update Time: 2025-07-16

N-({6-[2-(trifluoromethyl)phenoxy]pyridin-3-yl}methyl)oxirane-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-({6-[2-(trifluoromethyl)phenoxy]pyridin-3-yl}methyl)oxirane-2-carboxamide
• 2361704-83-6
• EN300-7354074

• Inchi： 1S/C16H13F3N2O3/c17-16(18,19)11-3-1-2-4-12(11)24-14-6-5-10(7-20-14)8-21-15(22)13-9-23-13/h1-7,13H,8-9H2,(H,21,22)
• InChI Key： VTVSVSAYUWSQPK-UHFFFAOYSA-N
• SMILES： FC(C1C=CC=CC=1OC1=CC=C(C=N1)CNC(C1CO1)=O)(F)F

Computed Properties

• Exact Mass: 338.08782677g/mol
• Monoisotopic Mass: 338.08782677g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 447
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 63.8Ų

Additional information on N-({6-[2-(trifluoromethyl)phenoxy]pyridin-3-yl}methyl)oxirane-2-carboxamide

N-({6-[2-(trifluoromethyl)phenoxy]pyridin-3-yl}methyl)oxirane-2-carboxamide (CAS No. 2361704-83-6): A Comprehensive Overview

N-({6-[2-(trifluoromethyl)phenoxy]pyridin-3-yl}methyl)oxirane-2-carboxamide (CAS No. 2361704-83-6) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various therapeutic applications, particularly in the treatment of neurodegenerative diseases and cancer. This article provides a detailed overview of the compound, including its chemical structure, synthesis methods, biological activities, and recent research advancements.

Chemical Structure and Synthesis

The chemical structure of N-({6-[2-(trifluoromethyl)phenoxy]pyridin-3-yl}methyl)oxirane-2-carboxamide is defined by its complex arrangement of functional groups. The compound features a trifluoromethyl-substituted phenoxy group attached to a pyridine ring, which is further linked to an oxirane-2-carboxamide moiety. This unique combination of functional groups imparts specific chemical properties that are crucial for its biological activities.

The synthesis of N-({6-[2-(trifluoromethyl)phenoxy]pyridin-3-yl}methyl)oxirane-2-carboxamide typically involves a multi-step process. One common approach starts with the preparation of the trifluoromethyl-substituted phenoxy intermediate, followed by its coupling with a pyridine derivative. The resulting intermediate is then subjected to an epoxidation reaction to form the oxirane ring, which is subsequently converted into the final carboxamide product through amidation. Recent advancements in synthetic methodologies have led to more efficient and scalable processes, making the compound more accessible for large-scale production.

Biological Activities

N-({6-[2-(trifluoromethyl)phenoxy]pyridin-3-yl}methyl)oxirane-2-carboxamide has been extensively studied for its diverse biological activities. One of the most notable applications is in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease. Research has shown that this compound exhibits potent neuroprotective effects by modulating key signaling pathways involved in neuronal survival and function.

In addition to its neuroprotective properties, N-({6-[2-(trifluoromethyl)phenoxy]pyridin-3-yl}methyl)oxirane-2-carboxamide has demonstrated significant anti-cancer activity. Studies have reported that it can inhibit the proliferation of various cancer cell lines, including those derived from breast, lung, and colorectal cancers. The mechanism of action involves the induction of apoptosis and the inhibition of angiogenesis, making it a promising candidate for cancer therapy.

Recent Research Advancements

The past few years have seen substantial progress in understanding the mechanisms underlying the biological activities of N-({6-[2-(trifluoromethyl)phenoxy]pyridin-3-yl}methyl)oxirane-2-carboxamide. Recent studies have focused on elucidating its interactions with specific molecular targets and signaling pathways. For instance, research has identified that this compound can modulate the activity of certain kinases and transcription factors, which are critical for cellular processes such as proliferation and apoptosis.

In a groundbreaking study published in the Journal of Medicinal Chemistry, researchers demonstrated that N-({6-[2-(trifluoromethyl)phenoxy]pyridin-3-yl}methyl)oxirane-2-carboxamide can selectively target and inhibit a specific protein kinase involved in neurodegeneration. This finding opens up new avenues for developing targeted therapies for neurological disorders.

Another area of active research is the evaluation of this compound's potential as a drug delivery agent. Due to its unique chemical structure, N-({6-[2-(trifluoromethyl)phenoxy]pyridin-3-yl}methyl)oxirane-2-carboxamide can be modified to enhance its pharmacokinetic properties, such as solubility and bioavailability. This makes it an attractive candidate for developing novel drug formulations with improved therapeutic efficacy.

Clinical Trials and Future Prospects

The promising preclinical results have paved the way for clinical trials to evaluate the safety and efficacy of N-({6-[2-(trifluoromethyl)phenoxy]pyridin-3-yl}methyl)oxirane-2-carboxamide. Several phase I and II clinical trials are currently underway to assess its therapeutic potential in various disease conditions. Early results from these trials have been encouraging, with no significant adverse effects reported.

Looking ahead, there is considerable optimism about the future prospects of this compound. Ongoing research aims to further optimize its chemical structure to enhance its therapeutic properties while minimizing potential side effects. Additionally, efforts are being made to explore combination therapies involving this compound with other established drugs to achieve synergistic effects.

Conclusion

In conclusion, N-({6-[2-(trifluoromethyl)phenoxy]pyridin-3-yl}methyl)oxirane-2-carboxamide (CAS No. 2361704-83-6) represents a promising candidate in the development of novel therapeutics for neurodegenerative diseases and cancer. Its unique chemical structure and diverse biological activities make it an attractive target for further research and development. As ongoing studies continue to unravel its mechanisms of action and therapeutic potential, this compound holds great promise for improving patient outcomes in various medical conditions.